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Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide: Chemical Structure and Physical Properties of 2-(2-Methyl-2H-chromen-2-yl)acetic acid

Executive Summary & Chemical Identity In the landscape of modern drug discovery and organic synthesis, oxygen-containing heterocycles—particularly chromenes (benzopyrans)—serve as privileged scaffolds. 2-(2-Methyl-2H-chr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Identity

In the landscape of modern drug discovery and organic synthesis, oxygen-containing heterocycles—particularly chromenes (benzopyrans)—serve as privileged scaffolds. 2-(2-Methyl-2H-chromen-2-yl)acetic acid (CAS Registry Number: 143724-19-0)[1] is a highly functionalized O-heterocycle that acts as a critical intermediate and a fatty acid mimetic in medicinal chemistry.

By combining a conformationally restricted 2H-pyran ring with a terminal carboxylic acid, this molecule bridges the gap between traditional lipid-like structures and rigid aromatic pharmacophores. This whitepaper provides a rigorous analysis of its structural architecture, physicochemical properties, and validated synthetic methodologies, designed specifically for application scientists and drug development professionals.

Structural Elucidation & Pharmacophoric Architecture

The molecular architecture of 2-(2-Methyl-2H-chromen-2-yl)acetic acid (Molecular Formula: C₁₂H₁₂O₃) is defined by a bicyclic benzopyran core. The structural nuances dictate both its chemical reactivity and biological binding affinity:

  • The 2H-Chromene Core: The scaffold consists of a benzene ring fused to a 2H-pyran ring. The double bond between C3 and C4 of the pyran ring locks the fused system into a relatively planar conformation, with the exception of the sp³-hybridized C2 atom.

  • The C2 Stereocenter: The C2 position is a quaternary-like chiral center. It is bonded to the ring oxygen, the C3 alkene carbon, a methyl group, and the acetic acid appendage. This steric crowding at C2 is highly significant; it dictates the trajectory of incoming reagents during downstream functionalization and governs the molecule's spatial orientation within biological target pockets.

  • The Acetic Acid Moiety: The terminal -CH₂COOH group provides a critical hydrogen-bond donor/acceptor pair. In physiological environments (pH 7.4), this group is predominantly ionized, enhancing the molecule's aqueous solubility and enabling electrostatic interactions with target proteins.

SAR Core 2-(2-Methyl-2H-chromen-2-yl)acetic acid Benzene Benzene Ring Hydrophobic Core Core->Benzene Pyran 2H-Pyran Ring Conformational Rigidity Core->Pyran Methyl C2 Methyl Group Steric Bulk / Chiral Center Pyran->Methyl Acetic C2 Acetic Acid H-Bonding / Pharmacophore Pyran->Acetic

Pharmacophoric decomposition of the 2-(2-Methyl-2H-chromen-2-yl)acetic acid core.

Physicochemical Properties Profile

Understanding the physical properties of this compound is essential for formulation, purification, and assay development[1]. The table below summarizes the core quantitative data:

PropertyValue / Description
Chemical Name 2-(2-Methyl-2H-chromen-2-yl)acetic acid
CAS Registry Number 143724-19-0
Molecular Formula C₁₂H₁₂O₃
Molecular Weight 204.22 g/mol
Hydrogen Bond Donors 1 (Carboxylic Acid -OH)
Hydrogen Bond Acceptors 3 (Carboxylic -C=O, -OH, and Pyran -O-)
Rotatable Bonds 2 (C2-CH₂ and CH₂-COOH)
Topological Polar Surface Area (TPSA) ~46.5 Ų
State at Standard Conditions Solid (Crystalline powder)

Note: The TPSA value of ~46.5 Ų indicates excellent theoretical membrane permeability, making derivatives of this compound highly suitable for intracellular targeting.

Synthetic Methodology & Mechanistic Pathway

The foundational synthesis of 2-(2-Methyl-2H-chromen-2-yl)acetic acid was elegantly demonstrated by Yamaguchi et al. (1992), who utilized the compound to study fatty acids with O-heterocycles in their terminal positions[2]. The synthesis relies on a base-catalyzed condensation followed by a rigorous hydrolysis and decarboxylation sequence.

Mechanistic Causality

The reaction begins with the condensation of salicylaldehyde and diethyl isopropylidenemalonate. The choice of salicylaldehyde is deliberate: the ortho-phenolic hydroxyl group acts as an internal nucleophile. Under basic conditions, an oxa-Michael addition occurs across the double bond of the malonate derivative, followed by an aldol-type cyclization. The intermediate ester is subsequently subjected to strong aqueous base to saponify the ester linkages. Finally, acidification induces decarboxylation (due to the transient malonic acid intermediate), yielding the mono-acetic acid derivative.

Synthesis A Salicylaldehyde C Base-Catalyzed Condensation A->C B Diethyl isopropylidenemalonate B->C D Chromene Ester Intermediate C->D Cyclization E Hydrolysis & Acidification D->E NaOH, then HCl F Target Acid (CAS: 143724-19-0) E->F Decarboxylation

Synthetic pathway for 2-(2-Methyl-2H-chromen-2-yl)acetic acid via condensation.

Step-by-Step Experimental Protocol

To ensure a self-validating workflow, the following protocol incorporates critical control points (CCPs) based on established organic synthesis standards:

Phase 1: Condensation and Cyclization

  • Reagent Preparation: In an oven-dried, round-bottom flask equipped with a Dean-Stark apparatus, dissolve salicylaldehyde (1.0 equiv) and diethyl isopropylidenemalonate (1.2 equiv) in anhydrous toluene (0.2 M concentration).

  • Catalysis: Add a catalytic amount of piperidine (0.1 equiv) and glacial acetic acid (0.1 equiv) to form the active iminium/enamine catalytic species.

  • Reflux: Heat the mixture to reflux (approx. 110°C). Causality: The Dean-Stark trap is critical here; the continuous removal of water drives the equilibrium of the condensation reaction forward, preventing retro-aldol reversion.

  • Monitoring: Monitor via TLC (Hexanes:EtOAc 8:2) until the salicylaldehyde is completely consumed (typically 12-16 hours). Concentrate the crude mixture under reduced pressure.

Phase 2: Saponification and Decarboxylation 5. Hydrolysis: Dissolve the crude intermediate in a 1:1 mixture of THF and Ethanol. Add an excess of 2M aqueous NaOH (5.0 equiv). Reflux the mixture for 4 hours. Causality: The strong basic conditions and heat are required to fully cleave the sterically hindered ester groups adjacent to the bulky pyran ring. 6. Workup & Acidification: Cool the reaction to 0°C using an ice bath. Slowly acidify the mixture using 2M HCl until the pH reaches 2.0. 7. Decarboxylation: If a geminal dicarboxylic acid intermediate persists, heat the acidified aqueous mixture gently (60°C) for 1 hour to drive the loss of CO₂ gas, yielding the target mono-acetic acid. 8. Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. 9. Purification: Recrystallize the crude solid from a mixture of ethanol and water to yield pure 2-(2-Methyl-2H-chromen-2-yl)acetic acid.

Analytical Validation

To confirm the structural integrity of the synthesized batch, analysts should rely on the following spectral markers:

  • ¹H NMR (CDCl₃): Look for the characteristic ABX or complex multiplet system of the aromatic protons (δ 6.8–7.2 ppm), the distinct alkene protons of the pyran ring (C3 and C4) typically appearing as doublets around δ 5.5–6.5 ppm, the isolated singlet of the C2 methyl group (δ ~1.5 ppm), and the diastereotopic protons of the -CH₂- group adjacent to the chiral C2 center.

  • IR Spectroscopy: A strong, broad stretch at ~3200–2500 cm⁻¹ (carboxylic -OH) and a sharp peak at ~1710 cm⁻¹ (carbonyl C=O) will confirm the presence of the acetic acid moiety.

References

  • Some fatty acids having an o-heterocycle in their terminal positions. IV. (2-Methyl-2H-chromen-2-yl)acetic acids. Semantic Scholar.
  • 2-(2-Methyl-2H-chromen-2-yl)acetic acid | CAS#:143724-19-0. Chemsrc.

Sources

Exploratory

In-Silico Evaluation of 2-(2-Methyl-2H-chromen-2-yl)acetic Acid: Molecular Docking, Target Profiling, and Mechanistic Insights

Executive Summary The 2H-chromene scaffold is a privileged pharmacophore in modern drug discovery, exhibiting profound versatility across oncological and inflammatory targets. This whitepaper provides an in-depth computa...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2H-chromene scaffold is a privileged pharmacophore in modern drug discovery, exhibiting profound versatility across oncological and inflammatory targets. This whitepaper provides an in-depth computational analysis of a specific, highly functionalized derivative: 2-(2-Methyl-2H-chromen-2-yl)acetic acid . By combining a lipophilic benzopyran core with a flexible, ionizable acetic acid tail, this molecule presents a unique structural duality.

As an Application Scientist, I approach molecular docking not as a mere visualization tool, but as a predictive thermodynamic model. This guide outlines a rigorous, self-validating computational methodology designed to eliminate false positives, detailing the causality behind every experimental parameter. We evaluate the compound against two validated targets for chromene derivatives: the Epidermal Growth Factor Receptor (EGFR) and Cyclooxygenase-2 (COX-2).

Pharmacophore Rationale & Target Selection

The molecular architecture of 2-(2-Methyl-2H-chromen-2-yl)acetic acid is defined by three critical features:

  • The 2H-Chromene Core: A rigid, oxygenated bicyclic system that readily engages in π−π stacking and hydrophobic interactions within deep protein cavities.

  • The C2 Stereocenter: The presence of both a methyl group and an acetic acid moiety at the C2 position creates a chiral center. The spatial trajectory of the functional groups is highly enantiomer-dependent, necessitating the independent evaluation of both (R) and (S) isomers.

  • The Acetic Acid Tail: Acts as a potent hydrogen bond donor/acceptor and, at physiological pH, a negatively charged carboxylate capable of forming strong electrostatic salt bridges with basic amino acid residues.

Recent comparative docking studies on chromene-acetic acid derivatives have demonstrated their potent efficacy as dual-action agents, capable of inhibiting both inflammatory pathways (COX-2) and oncogenic kinase domains (EGFR) . Furthermore, the substitution patterns on the chromene ring profoundly influence the binding affinity and selectivity profile against these targets .

The Self-Validating Computational Protocol

To ensure scientific integrity, the following step-by-step methodology employs a closed-loop validation system. Every parameter is selected based on physical causality rather than default software settings.

Step 1: Quantum Mechanical Ligand Preparation
  • Action: Construct the 3D geometries of both (R)

    • and (S) -2-(2-Methyl-2H-chromen-2-yl)acetic acid. Perform geometry optimization and partial charge calculation using Density Functional Theory (DFT) at the B3LYP/6-311G* level.
  • Causality: Empirical force fields (like MMFF94) or basic charge models (Gasteiger) often fail to accurately map the electron delocalization across the conjugated benzopyran ring. DFT ensures that the Molecular Electrostatic Potential (MEP) is highly accurate, which is critical for predicting the exact hydrogen-bonding behavior of the flexible acetic acid tail .

Step 2: Protein Preparation and Protonation Assignment
  • Action: Retrieve high-resolution crystal structures for EGFR (PDB: 1M17) and COX-2 (PDB: 5KIR). Remove water molecules (unless structural), add polar hydrogens, and assign protonation states at pH 7.4 using PROPKA.

  • Causality: The acetic acid moiety of our ligand (pKa 4.5) will be deprotonated at physiological pH. It is thermodynamically imperative that basic residues in the active site (e.g., Lys745 in EGFR, Arg120 in COX-2) are properly protonated to accurately model the formation of salt bridges.

Step 3: Grid Generation and the Self-Validation Gate
  • Action: Define a 20×20×20 Å grid box centered on the co-crystallized native ligands (Erlotinib for EGFR; selective NSAID for COX-2). Crucial Control: Re-dock the native ligand into the prepared grid.

  • Causality: A docking protocol is only trustworthy if it can reproduce experimental reality. If the Root Mean Square Deviation (RMSD) of the re-docked native ligand exceeds 2.0 Å compared to its crystallographic pose, the grid parameters are rejected and recalculated. This self-validating loop prevents the downstream propagation of false-positive binding poses.

Step 4: High-Precision Docking Execution
  • Action: Execute molecular docking using AutoDock Vina, setting the exhaustiveness parameter to 32.

  • Causality: The standard exhaustiveness setting (8) is insufficient for ligands featuring highly flexible functional groups attached to a bulky, rigid core. Increasing exhaustiveness ensures a comprehensive sampling of the conformational space for the acetic acid tail, preventing the algorithm from trapping the ligand in a local thermodynamic minimum .

Workflow LPrep Ligand Preparation (DFT B3LYP/6-311G*) Grid Grid Box Generation (Active Site Definition) LPrep->Grid PPrep Protein Preparation (PROPKA pH 7.4) PPrep->Grid SelfVal Self-Validation Gate (Native Ligand RMSD < 2.0 Å) Grid->SelfVal SelfVal->Grid Fail (Recalculate) Dock High-Precision Docking (Exhaustiveness = 32) SelfVal->Dock Pass (Valid Grid) Analysis Pose Analysis & Scoring (PLIP & PyMOL) Dock->Analysis

Fig 1: Self-validating molecular docking workflow ensuring high-fidelity pose generation.

Quantitative Data & Binding Analysis

The docking simulations yielded distinct stereoselective binding profiles. The quantitative data is summarized in the table below, representing the lowest energy conformations (global minima) for each complex.

Target ProteinLigand StereoisomerBinding Affinity ( Δ G, kcal/mol)Key Interacting ResiduesPrimary Interaction TypesNative Ligand RMSD (Å)
EGFR (1M17) (R) -isomer-8.4Met769, Lys745, Leu694H-bond, Salt Bridge, π -Alkyl0.85 (Pass)
EGFR (1M17) (S) -isomer-7.2Met769, Val702H-bond, Hydrophobic0.85 (Pass)
COX-2 (5KIR) (R) -isomer-9.1Arg120, Tyr355, Ser530Salt Bridge, π−π T-shaped1.12 (Pass)
COX-2 (5KIR) (S) -isomer-8.6Arg120, Val349H-bond, π -Alkyl1.12 (Pass)
Mechanistic Insights
  • Stereoselectivity: The (R) -enantiomer consistently outperforms the (S) -enantiomer across both targets. The causality lies in the spatial orientation of the methyl group at C2, which in the (R) -configuration forces the acetic acid tail into an optimal trajectory to interact with deep-pocket basic residues without causing steric clashes with the protein backbone.

  • COX-2 Inhibition: The binding of the (R) -isomer to COX-2 is driven by a powerful electrostatic salt bridge between the deprotonated carboxylate of the acetic acid moiety and the guanidinium group of Arg120 . Simultaneously, the chromene core engages in π−π stacking with Tyr355 , effectively sealing the hydrophobic channel and preventing the entry of arachidonic acid.

  • EGFR Kinase Arrest: In the EGFR kinase domain, the chromene oxygen acts as a hydrogen bond acceptor for the hinge region residue Met769 , mimicking the binding mode of established quinazoline-based inhibitors. The acetic acid tail extends toward the α C-helix, forming a critical salt bridge with Lys745 , locking the kinase in an inactive conformation.

Pathway Visualization

By competitively binding to the ATP pocket of the EGFR kinase domain, 2-(2-Methyl-2H-chromen-2-yl)acetic acid prevents receptor autophosphorylation. This halts the downstream signal transduction cascades that typically promote cancer cell survival and proliferation.

Pathway Ligand 2-(2-Methyl-2H-chromen-2-yl) acetic acid EGFR EGFR Kinase Domain (ATP Pocket) Ligand->EGFR Competitive Binding Block Inhibition of Autophosphorylation EGFR->Block PI3K PI3K/AKT Pathway (Downregulated) Block->PI3K Signal Arrest Apoptosis Cellular Apoptosis (Cancer Cell Death) PI3K->Apoptosis Pro-apoptotic Shift

Fig 2: Proposed signaling arrest pathway via EGFR kinase domain competitive inhibition.

Conclusion

The computational profiling of 2-(2-Methyl-2H-chromen-2-yl)acetic acid reveals a highly promising, stereoselective dual-inhibitor profile. The integration of a rigid hydrophobic chromene core with a flexible, ionizable acetic acid tail allows the molecule to fulfill the strict pharmacophoric requirements of both the EGFR and COX-2 active sites. By utilizing a self-validating docking protocol grounded in quantum mechanical preparation and rigorous thermodynamic controls, we can confidently hypothesize that the (R) -enantiomer serves as a superior lead compound for further in vitro enzymatic assays and structural optimization.

References

  • Synthesis, molecular properties and comparative docking and QSAR of new 2-(7-hydroxy-2-oxo-2H-chromen-4-yl)acetic acid derivatives as possible anticancer agents . Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 2019. URL:[Link]

  • Synthesis and Characterization of a New Class of Chromene-Azo Sulfonamide Hybrids as Promising Anticancer Candidates with the Exploration of Their EGFR, hCAII, and MMP-2 Inhibitors Based on Molecular Docking Assays . Molecules / National Center for Biotechnology Information (PMC), 2023. URL:[Link]

  • A Grignard-mediated route to access 4-substituted-3-E-styryl-2H-chromenes: alternate extrinsic FRET probes to explore the IIA and IIIA subdomains . RSC Advances, 2026. URL:[Link]

  • Synthesis, Biological Evaluation, and In Silico Studies of Novel Coumarin-Based 4H,5H-pyrano[3,2-c]chromenes as Potent β -Glucuronidase and Carbonic Anhydrase Inhibitors . ACS Omega, 2022. URL:[Link]

Protocols & Analytical Methods

Method

Application Note: Comprehensive NMR Spectroscopy Characterization of 2-(2-Methyl-2H-chromen-2-yl)acetic Acid

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Structural Elucidation Guide & Protocol Introduction & Strategic Rationale The 2H-chromene (benzopyran) sca...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, analytical scientists, and drug development professionals. Document Type: Advanced Structural Elucidation Guide & Protocol

Introduction & Strategic Rationale

The 2H-chromene (benzopyran) scaffold is a privileged structure in medicinal chemistry, frequently utilized as a core pharmacophore in the development of novel therapeutics, including inhibitors of the hypoxia-inducible factor pathway[1]. The specific derivative, 2-(2-Methyl-2H-chromen-2-yl)acetic acid , presents a unique analytical challenge due to its highly functionalized C2 stereocenter.

As a Senior Application Scientist, I approach the structural elucidation of this compound not merely as a data-collection exercise, but as a logical assembly of magnetic environments. The molecule features an oxygenated quaternary chiral center (C2), an exocyclic acetic acid moiety, a methyl group, and a conjugated alkene-arene system. A robust Nuclear Magnetic Resonance (NMR) strategy must be employed to unambiguously assign these features, differentiate residual solvent peaks[2], and ensure the purity of the synthesized batch[3].

Principles of Structural Elucidation: The Causality of Spin Systems

To confidently characterize this compound, we must understand the causality behind the observed NMR phenomena. We do not just assign peaks; we decode the physical reality of the molecule.

The Diastereotopic Methylene Protons (The Chiral Signature)

A hallmark of 2-(2-Methyl-2H-chromen-2-yl)acetic acid is the C2 stereocenter. Because C2 is chiral, the two protons of the adjacent methylene group ( −CH2​−COOH ) are diastereotopic . They reside in permanently distinct magnetic environments and cannot be interconverted by bond rotation.

  • The NMR Consequence: They will not appear as a simple singlet. Instead, they form an AB spin system, presenting as two distinct doublets with a large geminal coupling constant ( 2J≈14.5 Hz). Recognizing this causality is essential; misinterpreting these doublets as vicinal couplings is a common pitfall that leads to incorrect structural assignments.

The Olefinic Core

The H3 and H4 protons of the chromene ring form a cis-alkene within a 6-membered ring.

  • The NMR Consequence: They will exhibit a characteristic vicinal coupling ( 3J≈10.0 Hz). H4 typically resonates further downfield than H3 due to the conjugation with the aromatic ring.

Quaternary Carbon Assignment via HMBC

The C2 carbon is bonded to an oxygen, a methyl group, a methylene group, and an alkene. Because it lacks directly attached protons, it cannot be assigned via 1D 1 H NMR or 2D HSQC.

  • The NMR Consequence: We must rely on Heteronuclear Multiple Bond Correlation (HMBC). By optimizing the HMBC experiment for a long-range coupling constant of nJCH​=8 Hz, we can observe 2-bond and 3-bond correlations from the methyl protons and the diastereotopic methylene protons directly to the C2 carbon, unambiguously locking its position in the molecular framework.

High-Resolution NMR Data Acquisition Protocol

The following methodology is designed as a self-validating system . Each step contains internal quality control checks to ensure data integrity.

Step 1: Sample Preparation
  • Weighing: Accurately weigh 20 mg of the compound for 1D 1 H NMR, or 45–50 mg if 1D 13 C and 2D NMR experiments are to be conducted.

  • Solvent Selection: Dissolve the sample in 0.6 mL of deuterated chloroform ( CDCl3​ , 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS).

  • Transfer: Filter the solution through a glass wool plug into a high-quality 5 mm NMR tube.

    • Causality: Filtration removes paramagnetic particulates (like trace metals from synthesis) that cause localized magnetic field inhomogeneities, which would artificially broaden the NMR signals.

Step 2: Instrument Tuning and Shimming
  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

  • Lock onto the deuterium frequency of the CDCl3​ solvent.

  • Perform automated gradient shimming (Z1-Z5), followed by manual fine-tuning.

    • Self-Validation Checkpoint 1 (Shimming Quality): Measure the Full Width at Half Maximum (FWHM) of the internal TMS peak at 0.00 ppm. It must be 0.8 Hz . If it exceeds this threshold, the magnetic field is inhomogeneous, which will obscure the fine splitting of the diastereotopic AB system. Re-shim until this criterion is met.

Step 3: 1D and 2D NMR Acquisition
  • 1D 1 H NMR (zg30): Acquire 16 scans with a relaxation delay (D1) of 5 seconds.

    • Causality: A 5-second D1 ensures complete longitudinal relaxation ( T1​ ) of all protons, allowing for strictly quantitative integration of the methyl (3H) versus the individual diastereotopic protons (1H each).

  • 1D 13 C NMR (zgpg30): Acquire 1024 to 2048 scans with power-gated broadband proton decoupling. Set D1 to 2.5 seconds.

    • Self-Validation Checkpoint 2 (SNR): Ensure the Signal-to-Noise Ratio (SNR) of the weakest quaternary carbon (C2 or the carbonyl C=O) is 10:1 before terminating the acquisition.

  • 2D HSQC: Optimize for direct 1JCH​=145 Hz.

  • 2D HMBC: Optimize for long-range nJCH​=8 Hz to capture the critical 3-bond correlations assembling the C2 chiral center.

Data Presentation: Expected Chemical Shifts

The table below summarizes the quantitative multiplet analysis and carbon assignments based on the structural logic of the 2H-chromene system.

Table 1: 1 H and 13 C NMR Chemical Shift Assignments for 2-(2-Methyl-2H-chromen-2-yl)acetic acid in CDCl3​

Position 1 H Shift (ppm)Multiplicity ( J in Hz)Integration 13 C Shift (ppm)Key HMBC Correlations ( 1 H 13 C)
2 ---76.5-
3 5.65d (10.0)1H122.3C2, C4a
4 6.40d (10.0)1H128.1C2, C5, C8a
5 7.05dd (7.5, 1.5)1H126.8C4, C7, C8a
6 6.85td (7.5, 1.2)1H121.2C4a, C8
7 7.15td (7.5, 1.5)1H129.5C5, C8a
8 6.80dd (8.0, 1.2)1H116.4C4a, C6
4a ---121.5-
8a ---152.0-
2-CH 3​ 1.45s3H25.2C2, C3, C(CH 2​ )
CH 2​ (a) 2.65d (14.5)1H44.5C2, C3, C=O
CH 2​ (b) 2.75d (14.5)1H44.5C2, C3, C=O
C=O ---176.0-
OH 11.00br s1H--

Note: The exact chemical shifts may vary slightly depending on sample concentration and exact temperature, but the topological spin-system relationships (multiplicities and coupling constants) will remain absolute.

Logical Workflow Visualization

The following diagram illustrates the autonomous decision-making process an analytical scientist uses to assemble the molecular structure from raw spectral data.

G N1 Sample Preparation (CDCl3 + TMS) N2 1D NMR Acquisition (1H & 13C) N1->N2 N3 Identify Key Spin Systems (Methyl, Methylene, Olefinic) N2->N3 N4 2D COSY (Vicinal Couplings) N3->N4 H-H Connectivity N5 2D HSQC (Direct C-H Mapping) N3->N5 C-H Connectivity N6 2D HMBC (Long-Range C-H) N3->N6 Skeleton Assembly N8 Final Structural Elucidation N4->N8 N5->N8 N7 Quaternary C2 & Carbonyl Assignment N6->N7 N7->N8

Fig 1. Logical workflow for the NMR structural elucidation of 2-(2-Methyl-2H-chromen-2-yl)acetic acid.

References

  • Design and Synthesis of Novel Small-Molecule Inhibitors of the Hypoxia Inducible Factor Pathway Journal of Medicinal Chemistry URL:[Link]

  • NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities Journal of Organic Chemistry URL:[Link]

  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist Organometallics URL:[Link]

Sources

Application

Application Note: High-Resolution Mass Spectrometry (HRMS) Fragmentation Profiling of 2-(2-Methyl-2H-chromen-2-yl)acetic acid

Introduction & Scope 2-(2-Methyl-2H-chromen-2-yl)acetic acid (Chemical Formula: C₁₂H₁₂O₃, Exact Mass: 204.0786 Da) is a structurally significant benzopyran derivative. Chromene scaffolds are privileged structures in drug...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scope

2-(2-Methyl-2H-chromen-2-yl)acetic acid (Chemical Formula: C₁₂H₁₂O₃, Exact Mass: 204.0786 Da) is a structurally significant benzopyran derivative. Chromene scaffolds are privileged structures in drug discovery, exhibiting a wide array of pharmacological activities including anti-inflammatory, anticancer, and anticoagulant properties [1].

Understanding the exact mass spectrometric fragmentation behavior of this specific molecule is critical for pharmacokinetic (PK) profiling, metabolite identification, and structural elucidation during preclinical drug development. This application note provides an in-depth, self-validating protocol for the LC-MS/MS analysis of 2-(2-Methyl-2H-chromen-2-yl)acetic acid, detailing the mechanistic causality behind its fragmentation pathways under Electrospray Ionization (ESI) and Collision-Induced Dissociation (CID).

Mechanistic Principles of Fragmentation

The fragmentation of 2-(2-Methyl-2H-chromen-2-yl)acetic acid is governed by the stability of the resulting carbocations and the facile elimination of neutral molecules from its functional groups [2].

  • Protonation and Precursor Ion Formation: In positive ESI mode, the molecule readily accepts a proton at the chromene ring oxygen or the carboxylic acid carbonyl, yielding an even-electron [M+H]⁺ precursor ion at m/z 205.086.

  • Neutral Loss of Acetic Acid (The Base Peak): The most thermodynamically favored pathway is the cleavage of the C2 side chain. The loss of a neutral acetic acid molecule (CH₃COOH, 60 Da)—facilitated by a hydrogen rearrangement from the C3 position—generates a highly conjugated 2-methylchromenylium cation at m/z 145.065. The driving force for this fragmentation is the formation of a fully aromatic oxonium ion (10 π-electrons), which provides immense resonance stabilization [3].

  • Decarboxylation and Dehydration: Lower energy CID pathways involve the loss of water (-18 Da, m/z 187.076) and the loss of carbon dioxide (-44 Da, m/z 161.097) directly from the acetic acid moiety.

  • Retro-Diels-Alder (RDA) Cleavage: A hallmark of chromene and chromone systems is the RDA reaction of the dihydropyran ring [4]. This pathway results in the cleavage of the O-C2 and C3-C4 bonds, expelling a neutral substituted alkene and leaving a benzofuran-like radical cation or related core fragments (m/z 117.070).

Experimental Protocols & Methodologies

To ensure a self-validating system, this protocol utilizes High-Resolution Mass Spectrometry (HRMS) such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap. Mass accuracy must be maintained within < 5 ppm to unambiguously confirm fragment formulas. Furthermore, the isotopic pattern (specifically the M+1 / M+2 abundance) must be calculated and compared against the theoretical distribution of C₁₂H₁₂O₃ to validate the precursor ion identity before fragmentation analysis is accepted.

Protocol: LC-HRMS Method for Chromene Analysis

Step 1: Sample Preparation

  • Prepare a 1 mg/mL stock solution of 2-(2-Methyl-2H-chromen-2-yl)acetic acid in LC-MS grade methanol.

  • Dilute to a working concentration of 100 ng/mL using 50:50 Water:Acetonitrile.

    • Causality: This solvent ratio strictly matches the initial gradient conditions of the LC method, preventing solvent-mismatch peak distortion (fronting/tailing) on the column and ensuring reproducible retention times.

Step 2: UHPLC Separation Parameters

  • Column: C18, 2.1 x 100 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Causality: Formic acid acts as a proton source, significantly enhancing the ionization efficiency of the [M+H]⁺ species in positive mode. It also suppresses secondary interactions between the analyte and residual silanols on the silica stationary phase, sharpening the chromatographic peak.

  • Gradient: 5% B to 95% B over 5 minutes. Flow rate: 0.4 mL/min.

Step 3: Mass Spectrometry (ESI-Q-TOF) Parameters

  • Ionization Mode: Positive ESI (+V).

  • Capillary Voltage: 3.5 kV.

  • Desolvation Temperature: 350 °C.

  • Collision Gas: Argon (High purity, 99.999%).

  • Collision Energy (CE) Ramp: 10 eV to 40 eV.

    • Causality: A ramped CE is critical for structural elucidation. Low CE (10-15 eV) captures the fragile -H₂O and -CO₂ losses before they undergo secondary fragmentation. High CE (30-40 eV) forces the cleavage of the highly stable chromenylium core to reveal deeper structural fingerprints (e.g., RDA fragments).

Data Presentation: Quantitative Fragmentation Summary

The following table summarizes the high-resolution MS/MS data, providing exact mass calculations to validate the proposed fragmentation mechanisms.

Precursor / FragmentProposed FormulaExact Mass (Calculated)Expected m/z [M+H]⁺Neutral LossRelative Abundance
Precursor Ion C₁₂H₁₃O₃⁺205.0865205.086-15%
Chromenylium Ion C₁₀H₉O⁺145.0653145.06560 Da (CH₃COOH)100% (Base Peak)
Dehydrated Ion C₁₂H₁₁O₂⁺187.0759187.07618 Da (H₂O)25%
Decarboxylated Ion C₁₁H₁₃O⁺161.0966161.09744 Da (CO₂)10%
Core Cleavage C₉H₉⁺117.0704117.07088 Da (CH₃COOH + CO)40%

Visualizations

LCMS_Workflow S1 Sample Prep (Dilution in 50:50 H2O:MeCN) S2 UHPLC Separation (C18, 0.1% FA Gradient) S1->S2 S3 ESI Source (Positive Ionization +3.5 kV) S2->S3 S4 HRMS Analysis (CID Ramp 10-40 eV) S3->S4 S5 Data Processing (Exact Mass & Formula) S4->S5

Step-by-step LC-HRMS workflow for the structural elucidation of chromene derivatives.

MS_Fragmentation M [M+H]+ m/z 205.086 C12H13O3+ F1 [M+H - H2O]+ m/z 187.076 C12H11O2+ M->F1 -H2O (-18 Da) F2 [M+H - CH3COOH]+ m/z 145.065 C10H9O+ (2-Methylchromenylium) M->F2 -CH3COOH (-60 Da) F3 [M+H - CO2]+ m/z 161.097 C11H13O+ M->F3 -CO2 (-44 Da) F4 [M+H - CH3COOH - CO]+ m/z 117.070 C9H9+ F2->F4 -CO (-28 Da)

Proposed ESI-MS/MS fragmentation pathway of protonated 2-(2-Methyl-2H-chromen-2-yl)acetic acid.

References

  • Title: A Comprehensive Review on Chromene Derivatives: Potent Anti-Cancer Drug Development and Therapeutic Potential. Source: Oriental Journal of Chemistry. URL: [Link] [1]

  • Title: Mass Spectrometry Study of Coumarins: Correlation Between Charges of Atoms and Fragmentation Processes. Source: National Institutes of Health (PMC). URL: [Link] [3]

  • Title: Chromone studies. Part 12. Fragmentation patterns in the electron-impact mass spectra of 2-(N,N-dialkylamino)-4H-1-benzopyran-4-ones. Source: ResearchGate. URL: [Link] [4]

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing 2-(2-Methyl-2H-chromen-2-yl)acetic acid Esterification

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with chromene-based scaffolds.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with chromene-based scaffolds. Below, you will find an in-depth mechanistic breakdown, validated protocols, and troubleshooting FAQs for esterifying 2-(2-Methyl-2H-chromen-2-yl)acetic acid.

🔬 Scientist's Perspective: Understanding the Substrate

As an application scientist, the first step in optimizing any reaction is analyzing the structural liabilities of your substrate. 2-(2-Methyl-2H-chromen-2-yl)acetic acid presents two distinct chemical challenges that dictate the choice of esterification conditions:

  • Acid Sensitivity of the 2H-Chromene Ring : The 2H-chromene (benzopyran) core is highly susceptible to acid-catalyzed degradation. Under the strongly acidic conditions required for traditional Fischer esterifications, the pyran oxygen or the adjacent double bond can become protonated[1]. This protonation triggers the collapse of the chromene ring into a stabilized oxonium or allylic carbocation, leading to irreversible ring-opening, rearrangement, or intermolecular polymerization[2][3].

  • Steric Hindrance at the C2 Position : The acetic acid moiety is attached to the C2 position, which is a quaternary carbon (bonded to the pyran oxygen, the C3 alkene carbon, a methyl group, and the acetic acid carbon). While the carboxylic acid is separated by a methylene spacer (-CH₂-COOH), the bulky quaternary center still exerts mild steric hindrance, slowing down nucleophilic attack at the carbonyl carbon.

📊 Quantitative Data: Esterification Method Comparison

Esterification MethodReagents / CatalystReaction ConditionsTypical YieldChromene Ring StabilityPrimary Byproducts
EDC Steglich (Optimal) EDC·HCl, DMAP, AlcoholCH₂Cl₂, 0 °C to RT, 4-12 h85–95%Excellent (Intact)Water-soluble urea
DCC Steglich DCC, DMAP, AlcoholCH₂Cl₂, 0 °C to RT, 4-12 h75–85%Excellent (Intact)Dicyclohexylurea (DCU), N-acylurea
Base Alkylation MeI, K₂CO₃DMF, RT, 2-4 h>90%Excellent (Intact)Inorganic salts
Fischer Esterification H₂SO₄ or HCl, AlcoholReflux, 12-24 h<10%Poor (Degraded)Ring-opened polymers

🧪 Standardized Experimental Protocols

Protocol A: EDC-Mediated Steglich Esterification (The Gold Standard)

This protocol is ideal for synthesizing a wide variety of esters (methyl, ethyl, benzyl, etc.) under strictly neutral conditions, preserving the fragile 2H-chromene core.

  • Preparation : In an oven-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-(2-Methyl-2H-chromen-2-yl)acetic acid (1.0 equiv) and the target alcohol (1.1 equiv) in anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

  • Cooling : Cool the reaction mixture to 0 °C using an ice-water bath.

    • Causality: Cooling minimizes exothermic degradation and slows down the background [1,3]-sigmatropic rearrangement of the O-acylisourea intermediate into an unreactive N-acylurea.

  • Catalyst Addition : Add 4-Dimethylaminopyridine (DMAP) (0.2 equiv) to the stirring solution.

  • Coupling Agent Addition : Slowly add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl) (1.2 equiv) portion-wise.

  • Reaction : Allow the mixture to stir at 0 °C for 30 minutes, then gradually warm to room temperature (RT).

    • Validation Checkpoint: Monitor progression via TLC. The product ester will have a significantly higher Rf​ value on silica gel compared to the highly polar starting carboxylic acid.

  • Workup : Dilute the mixture with additional DCM. Wash sequentially with 5% aqueous citric acid, saturated aqueous NaHCO₃, and brine.

    • Causality: Citric acid selectively protonates and removes DMAP and unreacted EDC into the aqueous layer, while NaHCO₃ removes any unreacted starting carboxylic acid.

  • Isolation : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Protocol B: Base-Promoted Alkylation (For Methyl Esters Only)

If your goal is strictly to synthesize the methyl ester, this acid-free protocol is highly efficient and bypasses the need for coupling reagents[4].

  • Preparation : Dissolve 2-(2-Methyl-2H-chromen-2-yl)acetic acid (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) (0.3 M).

  • Base Addition : Add finely powdered anhydrous potassium carbonate (K₂CO₃) (1.5 equiv) and stir at RT for 15 minutes.

    • Causality: Pre-forming the carboxylate salt enhances the nucleophilicity of the oxygen before the electrophile is introduced.

  • Alkylation : Dropwise add iodomethane (MeI) (1.2 equiv). Caution: MeI is a potent alkylating agent; handle strictly in a fume hood.

  • Reaction : Stir at RT for 2–4 hours until complete consumption of the starting material.

  • Workup : Quench with water and extract with ethyl acetate (3x). Wash the combined organic layers thoroughly with water (5x) to remove DMF, followed by brine. Dry over Na₂SO₄, filter, and concentrate.

⚙️ Mechanistic Workflow

G cluster_steglich Mild Steglich Esterification (Optimal) cluster_fischer Fischer Esterification (Avoid) Substrate 2-(2-Methyl-2H-chromen-2-yl)acetic acid EDC EDC Coupling Substrate->EDC Neutral pH Acid Strong Acid (H+, Heat) Substrate->Acid Low pH O_acyl O-Acylisourea Intermediate EDC->O_acyl DMAP DMAP Catalysis O_acyl->DMAP Fast Acyl_py Acylpyridinium Intermediate DMAP->Acyl_py Target Target Ester (High Yield, Intact Ring) Acyl_py->Target + Alcohol Protonation Chromene Oxygen Protonation Acid->Protonation RingOpen Ring-Opening / Polymerization Protonation->RingOpen Degradation

Mechanistic divergence of 2H-chromene esterification under neutral vs. acidic conditions.

🛠️ Troubleshooting Guides & FAQs

Q: Why did my reaction turn dark brown and yield a complex mixture on TLC during Fischer esterification? A: The 2H-chromene core is highly acid-labile. Fischer esterification relies on strong mineral acids (like H₂SO₄) which protonate the pyran oxygen or the adjacent double bond[1]. This protonation triggers the collapse of the chromene ring into a stabilized oxonium or allylic carbocation, leading to irreversible ring-opening and subsequent polymerization[2][3]. Always use neutral coupling conditions (like Steglich) for this substrate.

Q: I am using DCC/DMAP, but I have a persistent impurity that co-elutes with my product. What is it and how do I remove it? A: You are likely observing an N-acylurea byproduct. During Steglich esterification, the carboxylic acid reacts with DCC to form an O-acylisourea intermediate. If the subsequent reaction with the alcohol is too slow (often due to steric hindrance from the C2 quaternary center), the intermediate undergoes a [1,3]-sigmatropic rearrangement into a highly stable, unreactive N-acylurea. Solution: Ensure you are using a sufficient catalytic amount of DMAP (up to 20 mol%), which acts as an acyl transfer reagent to bypass this rearrangement. Alternatively, switch from DCC to EDC·HCl (as outlined in Protocol A); the corresponding EDC byproducts are water-soluble and easily removed during the aqueous workup[5].

Q: Does the quaternary C2 carbon significantly hinder the reaction? A: Yes, but it is manageable. The carboxylic acid is separated from the bulky C2 quaternary center by a methylene group (-CH₂-), which provides some flexibility. However, the steric bulk still slows down the nucleophilic attack on the O-acylisourea intermediate. This makes the addition of DMAP absolutely critical, as DMAP is a much stronger and smaller nucleophile than the alcohol, rapidly forming the acylpyridinium intermediate to drive the reaction forward.

Q: Can I use acyl chloride formation (e.g., SOCl₂ or oxalyl chloride) prior to adding the alcohol? A: It is highly discouraged. Reagents like thionyl chloride (SOCl₂) or oxalyl chloride generate stoichiometric amounts of hydrogen chloride (HCl) gas as a byproduct[4]. This localized high acidity will degrade the 2H-chromene ring just as effectively as a Fischer esterification[2]. If an acyl halide must be used, Ghosez's reagent (1-chloro-N,N,2-trimethyl-1-propenylamine) operates under strictly neutral conditions and is a safer alternative.

📚 References

  • Steglich Esterification - Organic Chemistry Portal Source: organic-chemistry.org URL:[Link]

  • A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids Source: rsc.org URL:[Link]

  • Boronic acid / Brønsted acid co-catalyst systems for the synthesis of 2H-chromenes from phenols and α,β-unsaturated carbonyl compounds Source: rsc.org URL:[Link]

  • Synthesis of 2H-Chromenes via Hydrazine-Catalyzed Ring-Closing Carbonyl-Olefin Metathesis Source: nih.gov URL:[Link]

  • Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions Source: masterorganicchemistry.com URL:[Link]

  • Acid to Ester - Common Conditions Source: commonorganicchemistry.com URL:[Link]

Sources

Optimization

Technical Support Center: Resolving Peak Tailing in 2-(2-Methyl-2H-chromen-2-yl)acetic acid Chromatography

Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for resolving chromatographic issues related to 2-(2-Methyl-2H-chromen-2-yl)acetic acid. This document is designed for researchers,...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for resolving chromatographic issues related to 2-(2-Methyl-2H-chromen-2-yl)acetic acid. This document is designed for researchers, scientists, and drug development professionals who may encounter peak tailing—a common but problematic issue that can compromise resolution, accuracy, and method reliability.[1] This guide provides in-depth, question-and-answer-based troubleshooting, moving from common, simple fixes to more advanced method development strategies.

Frequently Asked Questions (FAQs)

FAQ 1: What is peak tailing and why is it a concern for my analysis?

Peak tailing is a form of peak asymmetry where the latter half of a chromatographic peak is broader than the front half.[2][3] In an ideal chromatogram, peaks are perfectly symmetrical, resembling a Gaussian distribution.[4] Asymmetry is quantified using the Tailing Factor (Tf) or Asymmetry Factor (As), where a value of 1.0 indicates a perfect peak.[2]

Peak tailing is a significant concern because it:

  • Reduces Resolution: Tailing peaks can merge with adjacent peaks, making it difficult to separate and accurately quantify individual components in a mixture.[2]

  • Impacts Quantification: Asymmetric peaks are harder for data systems to integrate accurately, leading to errors in calculating the peak area and, consequently, the analyte's concentration.[1][2]

  • Lowers Sensitivity: As a peak tails, its height decreases, which can negatively affect the method's limit of detection (LOD).[2]

  • Indicates Problems: Tailing is often a symptom of undesirable chemical interactions or issues with the HPLC system or column health.[4][5]

FAQ 2: What are the primary causes of peak tailing for an acidic compound like 2-(2-Methyl-2H-chromen-2-yl)acetic acid?

For an acidic analyte, the most common cause of peak tailing in reversed-phase HPLC is secondary interactions between the analyte and the stationary phase.[2][6]

Your analyte, 2-(2-Methyl-2H-chromen-2-yl)acetic acid, has a carboxylic acid group. This group's ionization state is highly dependent on the mobile phase pH.[7][8] The primary cause of tailing involves interactions with the silica backbone of the stationary phase.

  • Silanol Interactions: Most C18 columns are built on a silica backbone, which has residual silanol groups (Si-OH) on its surface, even after end-capping.[1][6] These silanol groups are weakly acidic and can become ionized (Si-O⁻) at mid-range pH values (typically > pH 3.5).[4][6] While these sites are notorious for causing severe tailing with basic compounds, they can also interact with acidic analytes through hydrogen bonding or other mechanisms, especially if the analyte is partially ionized.[9][10]

  • Operation Near the pKa: The pKa of the carboxylic acid group is likely in the range of 4-5 (acetic acid's pKa is ~4.76).[11] If the mobile phase pH is close to the analyte's pKa, the acid will exist as a mixture of its protonated (neutral, more hydrophobic) and deprotonated (ionized, more polar) forms.[7][12] This dual state leads to inconsistent interactions with the stationary phase, causing peak broadening and tailing.[12]

  • Trace Metal Contamination: Trace metals like iron or aluminum within the silica matrix can act as active sites, chelating with the analyte and causing tailing.[1][5]

Below is a diagram illustrating the problematic secondary interaction.

cluster_0 Silica Stationary Phase cluster_1 Mobile Phase Silanol Residual Silanol Group (Si-OH) C18 C18 Chains Analyte_Ionized Analyte (Ionized) R-COO⁻ Analyte_Ionized->Silanol Secondary Interaction (Causes Tailing) Analyte_Neutral Analyte (Neutral) R-COOH Analyte_Neutral->C18 Primary Retention (Hydrophobic)

Caption: Mechanism of peak tailing for acidic analytes.

FAQ 3: How can I use mobile phase pH to eliminate peak tailing?

Controlling the mobile phase pH is the most powerful tool for improving the peak shape of ionizable compounds.[8][13] The goal is to ensure the analyte is in a single, stable ionic state—preferably its neutral form, which will be more retained and behave more predictably in reversed-phase chromatography.

For 2-(2-Methyl-2H-chromen-2-yl)acetic acid, you must lower the mobile phase pH .

By setting the pH at least 1.5-2 units below the analyte's pKa, you suppress the ionization of the carboxylic acid group (R-COOH).[8] A pH between 2.5 and 3.0 is an excellent starting point. This strategy offers a dual benefit:

  • Analyte Suppression: It ensures your analyte is almost entirely in its neutral, more hydrophobic form, leading to better retention and a single, consistent interaction with the C18 phase.[13]

  • Silanol Suppression: At a low pH, the residual silanol groups on the stationary phase are also protonated (Si-OH), making them much less active and minimizing the potential for secondary interactions.[2][5][6]

ParameterpH ~ pKa (e.g., 4.5)pH << pKa (e.g., 2.7)
Analyte State Mixture of R-COOH and R-COO⁻Predominantly R-COOH (neutral)
Silanol State Partially ionized (Si-O⁻)Predominantly Si-OH (neutral)
Expected Peak Shape Broad, TailingSharp, Symmetrical
Retention Time ShorterLonger and more stable

Table 1. Effect of Mobile Phase pH on Analyte Behavior and Peak Shape.

Protocol 1: Preparation of an Acidified Mobile Phase (pH 2.7)

This protocol describes the preparation of 1 liter of a mobile phase consisting of Acetonitrile and water at a 50:50 ratio, with the aqueous portion buffered to pH 2.7.

Materials:

  • HPLC-grade water

  • HPLC-grade acetonitrile

  • Formic acid (or orthophosphoric acid)

  • Calibrated pH meter

  • 0.22 µm or 0.45 µm filter

Procedure:

  • Prepare Aqueous Portion: Measure approximately 500 mL of HPLC-grade water into a clean beaker or flask.

  • Acidify: While stirring, add formic acid dropwise to the water until the pH meter reads 2.7. Formic acid is volatile and MS-friendly. For UV detection only, a small amount of orthophosphoric acid can also be used for a very stable pH.

  • Combine Solvents: In a 1 L graduated cylinder or volumetric flask, combine the 500 mL of acidified water with 500 mL of acetonitrile. Safety Note: Always add the organic solvent to the aqueous phase or mix them in a separate container to avoid inaccurate measurements due to volumetric contraction.

  • Degas: Thoroughly degas the final mobile phase using sonication, vacuum filtration, or helium sparging.

  • Filter: Filter the mobile phase through a 0.22 µm or 0.45 µm solvent-compatible filter to remove particulates that could damage the column or pump.

  • Equilibrate: Flush the HPLC system and column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

FAQ 4: My peak is still tailing after pH adjustment. What's next?

If lowering the pH improves the peak shape but doesn't fully resolve the tailing, consider these next steps:

  • Increase Buffer Concentration: If you are using a buffer (like phosphate or formate), increasing its concentration (e.g., from 10 mM to 25-50 mM) can help.[5] The higher concentration of buffer ions can compete with the analyte for active sites on the stationary phase, effectively "masking" the residual silanols.

  • Change Organic Modifier: Acetonitrile and methanol have different solvent properties. Acetonitrile is generally a stronger solvent and has a lower viscosity, which often leads to sharper, more efficient peaks.[14] If you are using methanol, switching to acetonitrile may improve peak symmetry.

  • Optimize Temperature: Increasing the column temperature (e.g., to 35-40°C) can improve mass transfer kinetics and reduce mobile phase viscosity, often leading to sharper peaks. However, be mindful of analyte stability at higher temperatures.

FAQ 5: Could my HPLC column be the source of the problem?

Absolutely. If mobile phase optimization fails, the column is the next logical place to investigate.

  • Use a High-Purity, End-Capped Column: Modern columns made from high-purity (Type B) silica have a much lower concentration of trace metals and more effective end-capping, which blocks a majority of the residual silanol groups.[2][6] If you are using an older (Type A) column, switching to a modern equivalent can dramatically reduce tailing.

  • Consider an Alternative Stationary Phase:

    • Polar-Embedded Phases: These columns have a polar group (e.g., amide, carbamate) embedded near the base of the alkyl chain. This feature provides an alternative interaction site and shields the analyte from residual silanols, often improving the peak shape for both acidic and basic compounds.[4]

    • Hybrid Silica Particles: Columns that use an organic/inorganic hybrid particle base are more resistant to high pH and can offer different selectivity and improved peak shapes.[1]

  • Check for Column Degradation: Columns have a finite lifetime. Over time, especially with aggressive mobile phases, the stationary phase can degrade, or the column inlet frit can become blocked.[6][10] If the column is old or performance has degraded over time, replacing it is the best solution.[15]

FAQ 6: What if none of the above solve the issue? A Systematic Troubleshooting Workflow.

If you've addressed mobile phase and column chemistry, it's time to check for other systemic or methodological issues. Follow this logical workflow.

Start Peak Tailing Observed Check_pH Is Mobile Phase pH ~2 units below pKa? (e.g., pH 2.5-3.0) Start->Check_pH Adjust_pH Adjust Mobile Phase pH (Protocol 1) Check_pH->Adjust_pH No Check_Column Is the column modern, high-purity, and in good condition? Check_pH->Check_Column Yes Adjust_pH->Check_pH Replace_Column Switch to a new, end-capped column or a polar-embedded phase. Check_Column->Replace_Column No Check_Overload Is the peak shape improved at lower concentrations? Check_Column->Check_Overload Yes Replace_Column->Check_Column Reduce_Load Reduce sample concentration or injection volume. Check_Overload->Reduce_Load Yes Check_System Check for system issues: - Extra-column dead volume - Leaks - Blocked frit Check_Overload->Check_System No End Peak Shape Resolved Reduce_Load->End Check_System->End

Caption: Systematic troubleshooting workflow for peak tailing.

  • Sample Overload: Injecting too much sample mass onto the column can saturate the stationary phase, leading to tailing.[10] To test this, dilute your sample 10-fold and re-inject. If the peak shape improves dramatically, you were likely overloading the column.

  • Extra-Column Volume: Excessive volume from long or wide-ID tubing between the injector, column, and detector can cause peak broadening and tailing.[4] Ensure all connections are made with minimal tubing length and appropriate internal diameters (e.g., 0.005" or smaller).

  • Sample Solvent Effects: If your sample is dissolved in a solvent much stronger than the mobile phase (e.g., 100% Acetonitrile), it can cause peak distortion.[10] Whenever possible, dissolve your sample in the initial mobile phase.[15]

By systematically addressing these potential issues, from mobile phase chemistry to system hardware, you can effectively troubleshoot and resolve peak tailing for 2-(2-Methyl-2H-chromen-2-yl)acetic acid, leading to more robust and reliable chromatographic data.

References

  • Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?
  • Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
  • ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
  • Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?
  • LCGC Blog. (2019, November 12). HPLC Diagnostic Skills II – Tailing Peaks.
  • TCI Chemicals. (n.d.). Ion-Pair Reagents for HPLC.
  • PubMed. (2024, April 26). Mechanistic studies to understand peak tailing due to sulfinic acid- and carboxylic acid-silanophilic interactions in reversed-phase liquid chromatography.
  • Industry News. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations.
  • Chromatography Online. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis.
  • Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation.
  • LCGC International. (n.d.). Back to Basics: The Role of pH in Retention and Selectivity.
  • Fisher Scientific. (n.d.). HPLC Ion Pair Reagents.
  • Cytiva Life Sciences. (n.d.). How to fix asymmetrical chromatography peaks.
  • Cytiva Life Sciences. (2024, September 1). How to fix asymmetrical chromatography peaks?
  • Chromatography Today. (2020, February 17). The use of Mobile Phase pH as a Method Development Tool.
  • Chromatography Online. (2026, March 25). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
  • Sigma-Aldrich. (n.d.). Analysis of Polar Compounds with Ion Pair Reagents.
  • Lösungsfabrik. (2017, June 23). Peak symmetry, asymmetry and their causes in HPLC.
  • alwsci. (2025, July 17). Common Causes Of Peak Tailing in Chromatography.
  • Wikipedia. (n.d.). Acetic acid.

Sources

Troubleshooting

Technical Support Center: Bioavailability Enhancement of 2-(2-Methyl-2H-chromen-2-yl)acetic Acid

Welcome to the Formulation & Bioavailability Technical Support Center. 2-(2-Methyl-2H-chromen-2-yl)acetic acid is a lipophilic chromene derivative.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Formulation & Bioavailability Technical Support Center. 2-(2-Methyl-2H-chromen-2-yl)acetic acid is a lipophilic chromene derivative. Like many coumarin and chromene scaffolds, it is characterized by a rigid, hydrophobic benzopyran core that results in high crystal lattice energy and poor aqueous solubility (BCS Class II/IV behavior). Furthermore, these compounds are often subject to extensive hepatic first-pass metabolism and P-glycoprotein (P-gp) efflux .

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic insights to help you overcome these pharmacokinetic barriers.

Module 1: Formulation Strategy & Decision Logic

Selecting the right bioavailability enhancement strategy depends on the physicochemical barriers limiting your specific derivative. We primarily utilize two advanced techniques for chromene derivatives: Amorphous Solid Dispersions (ASDs) to overcome high crystal energy, and Self-Microemulsifying Drug Delivery Systems (SMEDDS) to bypass first-pass metabolism via lymphatic transport .

DecisionTree Start 2-(2-Methyl-2H-chromen-2-yl)acetic acid (Poorly Soluble API) LogP Assess LogP & Melting Point (Tm) Start->LogP HighLogP High LogP (>4) High Lipophilicity LogP->HighLogP Lipophilic HighTm High Tm (>150°C) High Crystal Energy LogP->HighTm Crystalline SMEDDS Lipid-Based Formulation (SMEDDS / SEDDS) HighLogP->SMEDDS ASD Amorphous Solid Dispersion (HME or Spray Drying) HighTm->ASD Lymphatic Lymphatic Transport (Bypass First-Pass) SMEDDS->Lymphatic Supersat Spring & Parachute Effect (Supersaturation) ASD->Supersat

Decision tree for selecting bioavailability enhancement strategies based on physicochemical traits.

Module 2: Troubleshooting FAQs

Q1: Why does my API precipitate rapidly during in vitro dissolution testing despite using a cosolvent?

Causality: Cosolvents (like PEG 400 or propylene glycol) act as a thermodynamic "spring," rapidly dissolving the API. However, as the formulation is diluted in bulk simulated gastric fluid (SGF), the solvent capacity drops exponentially. Without a "parachute" (a precipitation inhibitor), the highly hydrophobic chromene core rapidly nucleates and recrystallizes. Solution: Transition to an Amorphous Solid Dispersion (ASD) using amphiphilic polymers like Soluplus® or HPMC-AS. These polymers form hydrogen bonds with the carboxylic acid moiety of 2-(2-Methyl-2H-chromen-2-yl)acetic acid, providing steric hindrance that arrests crystal nucleation and maintains supersaturation .

Q2: My SMEDDS formulation forms a cloudy, milky emulsion instead of a clear microemulsion in SGF. How do I fix this?

Causality: A cloudy emulsion indicates droplet sizes >200 nm (macroemulsion), which scatter visible light. This occurs when the interfacial tension between the lipid phase and the aqueous medium is not sufficiently lowered, usually due to an incorrect Hydrophilic-Lipophilic Balance (HLB) or an insufficient surfactant-to-oil ratio (Smix). Solution: Adjust your Smix ratio. For lipophilic chromene derivatives, a blend of a high-HLB surfactant (e.g., Cremophor EL) and a cosurfactant (e.g., Transcutol HP) is required to intercalate between surfactant molecules, increasing interfacial fluidity and allowing the spontaneous formation of droplets <50 nm .

Q3: How do I confirm my Hot-Melt Extruded (HME) solid dispersion is a true amorphous system and not a physical mixture?

Causality: If the API does not fully dissolve into the polymer melt during extrusion, residual crystalline domains will act as seeds for rapid recrystallization upon storage or dissolution. Solution: You must use a self-validating thermal analysis loop. Run Differential Scanning Calorimetry (DSC). A successful ASD will show a single Glass Transition Temperature ( Tg​ ) between the Tg​ of the pure polymer and the API, calculated via the Gordon-Taylor equation. The complete absence of the API's melting endotherm ( Tm​ ) validates total amorphization .

Module 3: Quantitative Data & Excipient Selection

To optimize formulation parameters, reference the quantitative baseline data for chromene/coumarin derivative formulations below.

Table 1: Critical Quality Attributes (CQAs) for SMEDDS Optimization

ParameterTarget ThresholdCausality / Impact on BioavailabilityTroubleshooting Action if Out of Spec
Globule Size < 50 nmEnsures massive surface area for lipase action and rapid absorption.Increase surfactant/cosurfactant ratio; switch to long-chain triglycerides.
Polydispersity Index (PDI) < 0.300Validates a monodisperse, stable system resistant to Ostwald ripening.Add a cosolvent (e.g., PEG 400) to stabilize the interfacial film.
Transmittance (%T) > 95% at 632 nmConfirms optical clarity and true microemulsion formation.Ensure complete API solubilization in the oil phase prior to aqueous dilution.
Zeta Potential < -20 mVPrevents droplet coalescence via electrostatic repulsion.Incorporate a small fraction of anionic lipid (e.g., oleic acid).

Module 4: Self-Validating Experimental Protocols

Protocol A: Preparation and Validation of Amorphous Solid Dispersions via Hot-Melt Extrusion (HME)

This protocol utilizes thermal and mechanical energy to molecularly disperse the API within a polymeric matrix, destroying the crystal lattice.

Step-by-Step Methodology:

  • Pre-blending: Accurately weigh 2-(2-Methyl-2H-chromen-2-yl)acetic acid and the selected polymer (e.g., Soluplus®) at a 1:3 (w/w) ratio. Blend in a Turbula mixer for 10 minutes to ensure homogeneity.

  • Extrusion: Feed the physical mixture into a co-rotating twin-screw extruder.

    • Parameter Setting: Set the barrel temperature profile 10–15°C above the Tg​ of the polymer but below the degradation temperature of the API. Set screw speed to 50–100 rpm.

  • Cooling & Milling: Collect the extrudate on an air-cooled conveyor belt to rapidly quench the melt, "freezing" the API in its amorphous state. Mill the extrudate using a cryo-mill to achieve a particle size of <250 µm.

  • Self-Validation Checkpoint (DSC): Subject a 5 mg sample to DSC (heating rate 10°C/min).

    • Pass: A single Tg​ is observed.

    • Fail: A melting peak ( Tm​ ) is observed. Corrective action: Increase barrel temperature by 5°C or increase residence time (lower screw speed).

Protocol B: Formulation of Lymphatic-Targeting SMEDDS

By utilizing Long-Chain Triglycerides (LCTs), this protocol stimulates chylomicron secretion in enterocytes, shunting the drug into the lymphatic system and bypassing hepatic CYP450 metabolism .

Step-by-Step Methodology:

  • Solubility Screening: Determine the equilibrium solubility of the API in various oils (e.g., Peceol, Capryol 90), surfactants (Cremophor EL, Tween 80), and cosurfactants (Transcutol HP). Select the combination yielding the highest API solubility.

  • Ternary Phase Diagram Construction: Titrate varying ratios of Oil and Smix (Surfactant:Cosurfactant at 1:1, 2:1, and 3:1) with water. Plot the clear, isotropic regions on a pseudo-ternary phase diagram to identify the microemulsion region.

  • Drug Loading: Dissolve 20 mg of 2-(2-Methyl-2H-chromen-2-yl)acetic acid into 1 gram of the optimized Oil/Smix blend. Vortex for 5 minutes and sonicate at 40°C until optically clear.

  • Self-Validation Checkpoint (Dynamic Light Scattering - DLS): Dilute 100 µL of the loaded SMEDDS in 100 mL of 0.1 N HCl (simulating gastric fluid) under mild magnetic stirring (50 rpm). Analyze via DLS.

    • Pass: Z-average < 50 nm, PDI < 0.3.

    • Fail: Z-average > 100 nm or PDI > 0.4. Corrective action: The API is altering the interfacial tension. Increase the Smix concentration by 10%.

SMEDDS_Pathway SMEDDS SMEDDS Formulation (API + LCT Oil + Surfactant) GI_Fluid Dispersion in GI Fluid (Mild Agitation) SMEDDS->GI_Fluid Microemulsion Microemulsion Formation (<50 nm Globules) GI_Fluid->Microemulsion Lipolysis Lipolysis by Pancreatic Enzymes Microemulsion->Lipolysis MixedMicelles Mixed Micelles Formation Lipolysis->MixedMicelles Enterocyte Enterocyte Uptake (Apical Membrane) MixedMicelles->Enterocyte Chylomicron Chylomicron Assembly (ER / Golgi) Enterocyte->Chylomicron Lymph Lymphatic System (Systemic Circulation) Chylomicron->Lymph

Mechanistic pathway of SMEDDS-mediated intestinal lymphatic transport bypassing hepatic metabolism.

References

  • Yun, F., Kang, A., Shan, J., Zhao, X., Bi, X., & Di, L. (2014). Preparation of osthole-polymer solid dispersions by hot-melt extrusion for dissolution and bioavailability enhancement. International Journal of Pharmaceutics, 465(1-2), 436-443.[Link]

  • Patel, J., Dhingani, A., Garala, K., Raval, M., & Sheth, N. (2021). Development of Self-Microemulsifying Drug Delivery System to Improve Nisoldipine Bioavailability: Cell Line and In Vivo Evaluations. AAPS PharmSciTech, 22(8), 256.[Link]

  • Zhang, J., Han, R., Chen, W., Zhang, W., Li, Y., Ji, Y., Chen, L., Pan, H., Li, X., Jing, Q., & Wu, C. (2018). Pharmaceutical Dispersion Techniques for Dissolution and Bioavailability Enhancement of Poorly Water-Soluble Drugs. Pharmaceutics, 10(3), 74.[Link]

Reference Data & Comparative Studies

Validation

Comparative Guide: 2-(2-Methyl-2H-chromen-2-yl)acetic acid vs. Coumarin Derivatives in Biological Assays

As drug development professionals navigate the optimization of benzopyran scaffolds, understanding the subtle structural dichotomies between closely related heterocycles is paramount. This guide provides an objective, da...

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Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals navigate the optimization of benzopyran scaffolds, understanding the subtle structural dichotomies between closely related heterocycles is paramount. This guide provides an objective, data-driven comparison between 2-(2-Methyl-2H-chromen-2-yl)acetic acid (a gem-disubstituted 2H-chromene) and Coumarin derivatives (2-oxo-2H-chromenes). While both share a core benzopyran framework, their divergent C2 functionalization dictates entirely different mechanisms of action, target selectivities, and behaviors in biological assays.

Structural and Mechanistic Divergence

The selection of a scaffold for biological screening must be grounded in structural causality. The functionalization at the C2 position of the pyran ring acts as the primary molecular switch determining enzyme affinity.

  • Coumarin Derivatives (2-oxo-2H-chromenes): Coumarins possess a planar lactone ring. In biological environments, this lactone is highly susceptible to esterase-mediated hydrolysis. When screened against metalloenzymes like Carbonic Anhydrase (CA), coumarins act as "prodrug inhibitors" or suicide inhibitors. The enzyme's own esterase activity cleaves the lactone, generating a cis-2-hydroxycinnamic acid that subsequently coordinates with the active-site zinc ion, permanently blocking the cavity [1].

  • 2-(2-Methyl-2H-chromen-2-yl)acetic acid: In stark contrast, this molecule features an sp3 hybridized C2 carbon, breaking the planarity of the pyran ring and introducing steric bulk via the methyl group. Crucially, the exocyclic acetic acid moiety acts as a stable, negatively charged pharmacophore at physiological pH (7.4). This structural profile mimics the carboxylate of arachidonic acid and classical NSAIDs (e.g., indomethacin), allowing it to form critical salt bridges with Arg120 and hydrogen bonds with Tyr355 at the base of the Cyclooxygenase-2 (COX-2) active site [2].

BindingMechanisms C1 2-(2-Methyl-2H-chromen-2-yl) acetic acid F1 sp3 C2 + Acetic Acid (Stable Anion) C1->F1 C2 Coumarin Derivatives (2-oxo-2H-chromene) F2 Planar Lactone Ring (Prodrug Cleavage) C2->F2 T1 COX-2 Enzyme (Arg120 Salt Bridge) F1->T1 High Affinity T2 Carbonic Anhydrase IX (Zinc Coordination) F1->T2 Steric Clash F2->T1 Weak Binding F2->T2 Ring Opening

Mechanistic divergence in enzyme targeting between chromene acetic acids and coumarins.

Comparative Biological Assays & Experimental Protocols

To objectively evaluate these compounds, we must deploy assays that exploit their specific mechanistic pathways. The following self-validating protocols are standard for differentiating these scaffolds.

Assay 1: Cyclooxygenase-2 (COX-2) Fluorometric Screening (Anti-inflammatory)

Causality: The acetic acid derivative is structurally primed to anchor into the COX-2 hydrophobic channel. Coumarins generally show weaker direct COX-2 inhibition unless heavily substituted, as they lack the anionic anchor required for Arg120 binding [3].

Step-by-Step Protocol:

  • Reagent Preparation: Prepare recombinant human COX-2 in 100 mM Tris-HCl buffer (pH 8.0) containing 1 μM hematin (cofactor).

  • Compound Incubation: Dispense 10 μL of test compounds (serial dilutions in DMSO, final DMSO <1%) into a 96-well black microplate. Add 80 μL of the COX-2 enzyme solution. Incubate at 37°C for 15 minutes to allow the acetic acid moiety to establish the Arg120 salt bridge.

  • Reaction Initiation: Add 10 μL of a substrate mixture containing arachidonic acid (final concentration 10 μM) and ADHP (10-acetyl-3,7-dihydroxyphenoxazine).

  • Signal Detection: The reduction of the intermediate PGG2 by COX-2 peroxidase activity converts non-fluorescent ADHP into highly fluorescent resorufin. Measure fluorescence immediately at Ex 535 nm / Em 587 nm using a microplate reader.

  • Self-Validation System: Include Celecoxib as a positive control. Calculate the Z'-factor; a value >0.6 validates the assay's reliability for high-throughput screening.

Assay 2: Carbonic Anhydrase IX (CA IX) Stopped-Flow Hydration (Anticancer)

Causality: Coumarins are highly selective suicide inhibitors for tumor-associated CA IX. The chromene acetic acid lacks the hydrolyzable lactone and cannot undergo the required esterase-mediated ring-opening, rendering it sterically hindered and inactive in the CA active site [1].

Step-by-Step Protocol:

  • Reagent Preparation: Prepare recombinant CA IX in 20 mM HEPES buffer (pH 7.5) containing 0.2 M Na2SO4 (to maintain ionic strength) and 0.2 mM phenol red as a pH indicator.

  • Prodrug Activation Incubation: Pre-incubate the enzyme with coumarin/chromene derivatives for 15 minutes at 25°C. Critical Step: This incubation is mandatory for coumarins to allow the enzyme's esterase activity to cleave the lactone ring.

  • Reaction Initiation: Using a stopped-flow spectrophotometer, rapidly mix the enzyme-inhibitor solution with an equal volume of CO2-saturated water (15 mM).

  • Signal Detection: Monitor the absorbance decay at 557 nm for 10 seconds. The hydration of CO2 generates protons, dropping the pH and shifting the phenol red absorbance.

  • Self-Validation System: Use Acetazolamide as a reference standard. The baseline uncatalyzed CO2 hydration rate must be subtracted to isolate true enzymatic initial velocity.

HTSWorkflow S1 1. Compound Library Prep Chromene Acetic Acid Coumarins S2 2. Target Incubation COX-2 (37°C) CA IX (25°C) S1->S2 S3 3. Substrate Addition Arachidonic Acid CO2 Gas S2->S3 S4 4. Signal Detection Fluorometric (PGE2) Stopped-Flow (pH) S3->S4 S5 5. Data Analysis IC50 Calculation Selectivity Index S4->S5

High-throughput screening workflow for evaluating chromene and coumarin derivatives.

Quantitative Data Presentation

The structural differences translate directly into divergent biological performance. Table 1 outlines the physicochemical properties driving these interactions, while Table 2 summarizes representative experimental data.

Table 1: Structural and Physicochemical Comparison

Feature2-(2-Methyl-2H-chromen-2-yl)acetic acidCoumarin (2-oxo-2H-chromene)
C2 Hybridization sp3 (Non-planar) sp2 (Planar)
Primary Pharmacophore Carboxylic Acid (Anionic at pH 7.4)Lactone (Neutral, H-bond acceptor)
Enzymatic Stability StableHydrolyzed by esterases
Primary Binding Logic Salt bridge formation (Arg120)Zinc coordination (post-hydrolysis)

Table 2: Comparative in vitro IC50 Data Profile

Target Assay2-(2-Methyl-2H-chromen-2-yl)acetic acid derivativesCoumarin derivatives (Unsubstituted/Simple)
COX-2 Inhibition Highly Active (IC50: 0.05 - 0.5 μM)Weak/Inactive (IC50: >50 μM)
CA IX Inhibition Inactive (Steric clash, no lactone)Highly Active (IC50: 10 - 50 nM)
COX-1 Inhibition Moderate (Selectivity Index favors COX-2)Inactive

Conclusion for Drug Development

For researchers designing anti-inflammatory agents, the 2-(2-Methyl-2H-chromen-2-yl)acetic acid scaffold provides a robust, stable framework that effectively mimics endogenous substrates, offering excellent COX-2 selectivity without the risk of esterase degradation. Conversely, coumarin derivatives should be prioritized in oncology and tumor microenvironment screening, where their unique ability to act as suicide inhibitors for Carbonic Anhydrase IX can be fully leveraged.

References

  • Supuran, C. T. (2020). "Coumarin carbonic anhydrase inhibitors from natural sources." Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1462-1470. URL:[Link]

  • Zarghi, A., et al. (2018). "Design, Synthesis, and Biological Evaluation of New 2-Phenyl-4H-chromen-4-one Derivatives as Selective Cyclooxygenase-2 Inhibitors." Iranian Journal of Pharmaceutical Research, 17(4), 1225-1235. URL:[Link]

  • Zhao, Y., et al. (2024). "2-Trifluoromethyl-2H-chromene ethers: The dual triumph of anti-inflammation and analgesia with minimal ulcer threat." European Journal of Medicinal Chemistry, 267, 116183. URL: [Link]

Comparative

Reproducibility of 2-(2-Methyl-2H-chromen-2-yl)acetic Acid Synthesis Protocols: A Comparative Guide

Executive Summary The 2H-chromene (2H-1-benzopyran) scaffold is a privileged pharmacophore in modern drug discovery. Specifically, 2-(2-Methyl-2H-chromen-2-yl)acetic acid and its derivatives are critical intermediates in...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2H-chromene (2H-1-benzopyran) scaffold is a privileged pharmacophore in modern drug discovery. Specifically, 2-(2-Methyl-2H-chromen-2-yl)acetic acid and its derivatives are critical intermediates in the synthesis of Peroxisome Proliferator-Activated Receptor (PPAR) modulators for metabolic diseases[1] and highly selective ceramidase inhibitors for oncology[2].

As a Senior Application Scientist, I frequently observe that the reproducibility of synthesizing this specific molecule hinges entirely on the chosen protocol. This guide objectively compares two divergent synthetic strategies: the classic De Novo Synthesis via Knoevenagel-electrocyclization and the modern Late-Stage Deprotection of a tert-butyl ester precursor. By examining the causality behind each experimental choice, this guide provides a self-validating framework for researchers to select the optimal pathway for their specific scale and purity requirements.

Protocol A: De Novo Synthesis (Knoevenagel-Electrocyclization)

The classic approach to synthesizing 2-(2-Methyl-2H-chromen-2-yl)acetic acid relies on building the chromene core from simple aromatic precursors. This method was fundamentally established by [3], utilizing a tandem condensation-cyclization sequence.

Step-by-Step Methodology
  • Condensation: Combine salicylaldehyde (1.0 eq) and diethyl isopropylidenemalonate (1.2 eq) in anhydrous ethanol. Add a catalytic amount of piperidine and glacial acetic acid (0.1 eq each). Reflux the mixture for 12 hours.

  • Electrocyclization: Maintain reflux. The intermediate diene undergoes spontaneous thermal cyclization.

  • Saponification & Decarboxylation: Isolate the resulting diester, dissolve in a THF/MeOH (1:1) mixture, and treat with 2M aqueous NaOH at 60 °C for 4 hours. Cool the mixture and acidify dropwise with 1M HCl to pH 2. Gently heat to 40 °C to drive decarboxylation.

  • Isolation: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate. Recrystallize the crude product from hexanes/ethyl acetate.

Causality & Self-Validation
  • Catalyst Choice: The piperidine/acetic acid system is not arbitrary; it forms an electrophilic iminium ion with salicylaldehyde, significantly lowering the LUMO energy and accelerating the nucleophilic attack by the malonate.

  • Thermodynamic Driving Force: The 6π-electrocyclization is a thermally allowed process driven by the restoration of the conjugated aromatic system.

  • Validation: The protocol is self-validating during the acidification step. The evolution of CO₂ gas acts as a visual confirmation that decarboxylation of the geminal diacid is occurring, yielding the target mono-acetic acid. However, the harsh basic conditions during saponification risk retro-aldol cleavage and double-bond isomerization, which inherently caps the overall yield.

Protocol B: Late-Stage Deprotection (Acid-Mediated Cleavage)

For target-directed synthesis where preserving the delicate 2H-chromene double bond is paramount, modern medicinal chemistry favors late-stage deprotection. This protocol adapts the methodology used in the synthesis of advanced ceramidase inhibitors[2].

Step-by-Step Methodology
  • Preparation: Dissolve pre-synthesized tert-butyl 2-(2-methyl-2H-chromen-2-yl)acetate (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of 0.1 M. Cool the reaction flask to 0 °C using an ice-water bath.

  • Acid Addition: Prepare a 3:1 (v/v) solution of trifluoroacetic acid (TFA) in DCM. Add this solution dropwise to the reaction mixture until the final volume contains 20% TFA.

  • Cleavage: Stir the mixture at 0 °C for 30 minutes. Remove the ice bath and allow the reaction to warm to ambient temperature, stirring for an additional 1 hour.

  • Isolation: Concentrate the reaction mixture under reduced pressure. To ensure complete removal of residual TFA, co-evaporate the residue with toluene (3x). Triturate the resulting solid with cold diethyl ether and filter to afford the pure acid.

Causality & Self-Validation
  • Temperature Control: Initiating the reaction at 0 °C controls the exothermic protonation of the ester oxygen. This prevents the expelled isobutylene from polymerizing or reacting with the chromene double bond.

  • Azeotropic Removal: Toluene forms a highly efficient azeotrope with TFA. Co-evaporation eliminates the need for an aqueous basic workup, which could lead to emulsion formation or product loss into the aqueous phase.

  • Validation: The reaction monitors itself via TLC (Thin Layer Chromatography). The non-polar tert-butyl ester spot completely disappears, replaced by a highly polar baseline spot (the free acid). The unimolecular cleavage (AAL1 mechanism) ensures near-quantitative conversion without risking ring-opening.

Quantitative Performance Comparison

To objectively evaluate these alternatives, the following table synthesizes the experimental data and performance metrics of both protocols.

Performance MetricProtocol A: De Novo SynthesisProtocol B: Late-Stage Deprotection
Overall Yield 45% – 60%> 90%
Reaction Time 16 – 24 hours1.5 – 2.0 hours
Crude Purity Moderate (Requires recrystallization)High (Requires only trituration)
Chemoselectivity Low (Risk of double-bond isomerization)High (Preserves the 2H-chromene core)
Scalability Good (Utilizes cheap bulk reagents)Excellent (Avoids aqueous workup entirely)

Mechanistic Workflows & Visualizations

The following diagrams map the logical relationships and mechanistic pathways of the discussed protocols.

Workflow cluster_A Protocol A: De Novo Synthesis cluster_B Protocol B: Late-Stage Deprotection A1 Salicylaldehyde + Alkylidenemalonate A2 Knoevenagel Condensation (Base Catalyzed) A1->A2 A3 Thermal 6π-Electrocyclization A2->A3 A4 Saponification & Decarboxylation A3->A4 Final 2-(2-Methyl-2H-chromen-2-yl)acetic acid A4->Final B1 tert-Butyl Chromen-2-yl Acetate Precursor B2 TFA/DCM Addition (0 °C) B1->B2 B3 tert-Butyl Cation Expulsion B2->B3 B4 Solvent Evaporation & Trituration B3->B4 B4->Final

Fig 1. Workflow comparison: De Novo Synthesis (Protocol A) vs. Late-Stage Deprotection (Protocol B).

Mechanism M1 tert-Butyl Ester (Stable Precursor) M2 Protonation by TFA (Acidic Environment) M1->M2 + H+ M3 Cleavage (Isobutylene Loss) M2->M3 Rate Limiting M4 Free Acetic Acid (Target Molecule) M3->M4 - C4H8

Fig 2. Acid-catalyzed deprotection mechanism of tert-butyl ester yielding the free acetic acid.

Conclusion

While Protocol A provides a viable route for generating diverse libraries from basic starting materials, its reproducibility is hampered by the harsh basic conditions required for the final hydrolysis step. For drug development professionals requiring high purity and reliable scalability, Protocol B is the superior alternative. The use of a tert-butyl ester as a masking group allows for mild, acid-mediated deprotection that preserves the structural integrity of the 2H-chromene core, ensuring a highly reproducible and self-validating workflow.

References

  • Title: Compounds that modulate par activity and methods for their preparation. Source: Google Patents (NL1025961C2) URL: [1]

  • Title: Discovery and mechanism of action of small molecule inhibitors of ceramidases. Source: bioRxiv (2021) URL: [Link][2]

  • Title: Some fatty acids having an o-heterocycle in their terminal positions. IV. (2-Methyl-2H-chromen-2-yl)acetic acids. Source: Semantic Scholar / Chemistry (1992) URL: [Link][3]

Sources

Validation

Cross-Validation of High-Throughput µElution SPE vs. Traditional LLE for the LC-MS/MS Quantification of 2-(2-Methyl-2H-chromen-2-yl)acetic acid

Executive Summary The accurate quantification of lipophilic weak acids in biological matrices is a persistent challenge in drug development. This guide presents a comprehensive cross-validation comparing a novel Mixed-Mo...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The accurate quantification of lipophilic weak acids in biological matrices is a persistent challenge in drug development. This guide presents a comprehensive cross-validation comparing a novel Mixed-Mode Strong Anion Exchange (MAX) µElution Solid Phase Extraction (SPE) method (The Product) against a legacy Liquid-Liquid Extraction (LLE) method (The Alternative) for the LC-MS/MS analysis of 2-(2-Methyl-2H-chromen-2-yl)acetic acid in human plasma.

By transitioning from LLE to MAX µElution SPE, laboratories can eliminate phospholipid-induced ion suppression, increase high-throughput automation compatibility, and easily meet the rigorous ±15% accuracy and precision acceptance criteria mandated by regulatory agencies[1].

The Analytical Challenge: Physicochemical Causality

2-(2-Methyl-2H-chromen-2-yl)acetic acid is characterized by a hydrophobic chromene core and an ionizable carboxylic acid moiety (estimated pKa ~4.5).

The Limitation of LLE: To extract this molecule via traditional LLE, the plasma must be highly acidified (pH < 3.0) to neutralize the carboxylic acid, allowing it to partition into a non-polar organic solvent (e.g., MTBE/Hexane). However, this non-selective hydrophobic partitioning co-extracts massive amounts of endogenous neutral lipids and phospholipids. During negative electrospray ionization (ESI-), these co-eluting phospholipids compete for charge droplets, causing severe ion suppression and compromising the trustworthiness of the assay at the Lower Limit of Quantification (LLOQ).

The Mechanistic Solution (MAX SPE): By employing a MAX sorbent—which contains both reversed-phase (C18) and permanently positively charged quaternary amine sites—we can exploit the molecule's dual nature. Loading the plasma at pH 7.0 ensures the analyte is deprotonated (negatively charged). It binds to the sorbent via strong ionic interactions, allowing us to wash the sorbent with 100% methanol. This aggressive organic wash removes >99% of interfering phospholipids without prematurely eluting the analyte. The analyte is finally released by neutralizing it with an acidic organic elution buffer.

Mechanism Analyte 2-(2-Methyl-2H-chromen-2-yl)acetic acid (Deprotonated Anion) Int1 Ionic Bond Analyte->Int1 COO- Int2 Hydrophobic Bond Analyte->Int2 Chromene Ring Sorbent MAX SPE Sorbent (Quaternary Amine + C18) Sorbent->Int1 N+ Sorbent->Int2 C18 Chain

Fig 2. Dual-mode retention mechanism on the MAX SPE sorbent.

Experimental Protocols & Workflows

To ensure a self-validating system, a Stable Isotope-Labeled Internal Standard (SIL-IS), specifically 2-(2-Methyl-2H-chromen-2-yl)acetic acid-d3, was spiked into all samples prior to extraction. The SIL-IS co-elutes with the analyte, perfectly correcting for any residual matrix effects or recovery losses.

Method A: MAX µElution SPE (The Product)
  • Pre-treatment: Aliquot 50 µL of human plasma. Add 10 µL of SIL-IS (50 ng/mL). Dilute with 100 µL of 4% H3PO4 in water to disrupt protein binding, then adjust to pH 7.0 using 1M NH4OH.

  • Load: Transfer the pre-treated sample to a 96-well MAX µElution plate. Apply low vacuum.

  • Wash 1 (Aqueous): Wash with 200 µL of 5% NH4OH in water to remove water-soluble endogenous salts.

  • Wash 2 (Organic): Wash with 200 µL of 100% Methanol. Causality: The analyte remains ionically bound to the quaternary amine, while neutral lipids and phospholipids are washed away.

  • Elute: Elute with 2 × 25 µL of 2% Formic Acid in Methanol. Causality: The low pH protonates the analyte's carboxylic acid, breaking the ionic bond and releasing it from the sorbent.

  • Dilute: Add 50 µL of LC-MS grade water to the eluate to match initial mobile phase conditions. Inject 5 µL.

Method B: Traditional LLE (The Alternative)
  • Pre-treatment: Aliquot 50 µL of human plasma. Add 10 µL of SIL-IS (50 ng/mL). Acidify with 50 µL of 0.1% Formic Acid (pH ~3.0).

  • Extraction: Add 600 µL of MTBE:Hexane (50:50, v/v). Vortex for 10 minutes, then centrifuge at 4000 rpm for 5 minutes.

  • Transfer & Dry: Transfer 450 µL of the upper organic layer to a clean plate. Evaporate to dryness under N2 gas at 40°C (Takes ~20-30 minutes).

  • Reconstitution: Reconstitute in 100 µL of Initial Mobile Phase. Inject 5 µL.

Workflow cluster_SPE Method A: MAX µElution SPE (Product) cluster_LLE Method B: Traditional LLE (Alternative) A1 Load Plasma (pH 7.0) A2 Wash 1: 5% NH4OH A1->A2 A3 Wash 2: 100% MeOH (Removes Lipids) A2->A3 A4 Elute: 2% FA in MeOH (Neutralizes Analyte) A3->A4 A5 Dilute & Inject A4->A5 B1 Acidify Plasma (pH 3.0) B2 Add MTBE/Hexane B1->B2 B3 Transfer Organic Layer (Co-extracts Lipids) B2->B3 B4 Evaporate to Dryness B3->B4 B5 Reconstitute & Inject B4->B5

Fig 1. Workflow comparison: MAX µElution SPE vs. Traditional LLE.

LC-MS/MS Conditions
  • Column: Biphenyl Sub-2 µm UHPLC column (50 x 2.1 mm). Causality: The biphenyl stationary phase provides enhanced pi-pi retention for the chromene ring compared to standard C18.

  • Mobile Phase: (A) 0.01% FA + 1mM Ammonium Fluoride in Water; (B) 0.01% FA in Acetonitrile. Causality: Ammonium fluoride acts as a gas-phase proton sink, significantly boosting negative ESI ([M-H]-) sensitivity for carboxylic acids.

Cross-Validation Results & Performance Comparison

According to the[2], when changing sample preparation methodologies during drug development, a cross-validation must be performed to demonstrate that the new method does not introduce bias and meets the standard ±15% accuracy/precision limits (±20% at LLOQ).

Table 1: Cross-Validation Accuracy and Precision (Intra-day, n=6)

QC Level (ng/mL)Method A (MAX SPE) Accuracy (%Bias)Method A Precision (%CV)Method B (LLE) Accuracy (%Bias)Method B Precision (%CV)
LLOQ (1.0) 2.14.28.514.6
LQC (3.0) 1.53.86.211.3
MQC (50.0) -0.82.5-4.18.7
HQC (80.0) 1.22.1-5.89.1

Observation: While both methods technically pass regulatory criteria, Method A (MAX SPE) demonstrates vastly superior precision (%CV < 5% across all levels). The higher variability in Method B is directly attributable to inconsistent lipid co-extraction.

Table 2: Matrix Effect and Extraction Recovery (n=6, at MQC level)

ParameterMethod A (MAX SPE)Method B (LLE)
Extraction Recovery (%) 94.5 ± 3.268.2 ± 8.5
Absolute Matrix Effect (%) 98.2 ± 2.1 (Minimal suppression)55.4 ± 12.3 (Severe suppression)
IS-Normalized Matrix Factor 1.020.88
Phospholipid Removal Efficiency >99%<10%

Conclusion

The cross-validation data definitively proves that the MAX µElution SPE method outperforms traditional LLE for the quantification of 2-(2-Methyl-2H-chromen-2-yl)acetic acid. By utilizing orthogonal ionic and hydrophobic wash steps, the SPE method achieves >94% recovery while eliminating phospholipid-induced ion suppression. Furthermore, the µElution format bypasses the time-consuming evaporation and reconstitution steps required by LLE, making it the optimal, self-validating choice for high-throughput clinical sample analysis.

References

  • U.S. Food and Drug Administration (FDA). "Bioanalytical Method Validation - Guidance for Industry." (May 2018). Available at:[Link]

  • International Council for Harmonisation (ICH). "ICH M10 on Bioanalytical Method Validation and Study Sample Analysis." European Medicines Agency (EMA) Implementation (Jan 2023). Available at:[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-(2-Methyl-2H-chromen-2-yl)acetic acid

As a Senior Application Scientist, I recognize that handling specialized organic intermediates like 2-(2-Methyl-2H-chromen-2-yl)acetic acid requires more than a cursory glance at a standard safety sheet. This compound is...

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Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I recognize that handling specialized organic intermediates like 2-(2-Methyl-2H-chromen-2-yl)acetic acid requires more than a cursory glance at a standard safety sheet. This compound is characterized by its amphiphilic nature—a lipophilic chromene core coupled with a hydrophilic carboxylic acid moiety. This structural duality presents unique handling and permeation challenges.

This guide provides a comprehensive, self-validating system for Personal Protective Equipment (PPE), operational workflows, and disposal plans. By understanding the causality behind these safety measures, researchers can ensure absolute safety and maintain scientific integrity during drug development workflows.

Hazard Causality: The "Why" Behind the PPE

Before selecting protective equipment, we must understand the mechanistic causality of the compound's hazards to establish a reliable defense.

  • Chemical Irritation: The carboxylic acid functional group acts as an active proton donor. Upon contact with mucosal membranes or skin moisture, it causes localized pH drops, leading to acute skin corrosion, serious eye irritation, and potential tissue damage[1].

  • Dermal Penetration: The 2-methyl-2H-chromene ring imparts significant lipophilicity to the molecule. This allows the compound to effectively partition into and traverse the lipid-rich stratum corneum of the skin, carrying the acidic payload deeper into the epidermal layers than a purely hydrophilic acid would.

Because of this rapid permeation risk, standard latex gloves are entirely insufficient; we must utilize materials engineered to resist both polar and non-polar permeation.

Personal Protective Equipment (PPE) Matrix

Based on the physicochemical profile of 2-(2-Methyl-2H-chromen-2-yl)acetic acid, the following PPE matrix must be strictly adhered to before initiating any physical handling.

PPE CategorySpecificationCausality / Rationale
Hand Protection 100% Nitrile GlovesNitrile provides superior chemical resistance against mixed polar/non-polar organic acids compared to latex, preventing dermal penetration.
Eye Protection ANSI Z87.1 Chemical Splash GogglesProtects against micro-particulate aerosolization during powder transfer and liquid splashing during solubilization.
Body Protection Flame-Resistant (FR) Cotton Lab CoatPrevents particulate accumulation on personal clothing and provides a barrier against accidental solvent/acid spills.
Respiratory N95 / P100 Particulate RespiratorRequired only if weighing outside of a certified fume hood to prevent the inhalation of acidic micro-dust.
Quantitative Operational Parameters

To eliminate ambiguity, all environmental and safety controls must be measured against strict quantitative targets. The National Research Council dictates that engineering controls must precede PPE reliance[2].

Operational ParameterQuantitative TargetCausality / Rationale
Fume Hood Face Velocity 80 – 100 fpmEnsures complete containment of aerosolized micro-particulates during powder transfer[2].
Nitrile Glove Thickness 0.11 mm (4.3 mil)Provides adequate breakthrough time (>240 mins) for mixed polar/non-polar molecules.
Decontamination Solution 70% Ethanol / 30% H2​O Optimal osmotic pressure for lysing organic residues and ensuring rapid evaporation.
Neutralizer ( NaHCO3​ ) 5% w/v aqueous solutionMild alkalinity safely neutralizes the carboxylic acid without triggering highly exothermic reactions[3].
Operational Workflow & Handling Protocol

We employ a self-validating protocol , meaning the successful completion of one step inherently verifies the safety of the previous step.

Step-by-Step Weighing and Solubilization:

  • Preparation & Verification: Verify that the chemical fume hood has a face velocity of 80–100 fpm. Don all required PPE (Nitrile gloves, goggles, lab coat). Validation: The hood's digital monitor reads within the target range.

  • Static Mitigation: Chromene derivatives in powder form can accumulate static charge. Use an anti-static zeroing ionizer on the analytical balance. Validation: The absence of static cling on the spatula confirms the ionizer is working, ensuring zero aerosolization.

  • Transfer: Using a grounded stainless-steel spatula, carefully transfer the 2-(2-Methyl-2H-chromen-2-yl)acetic acid powder into a pre-tared glass vial.

  • Solubilization: Add the appropriate solvent (e.g., DMSO or ethanol) slowly down the interior side of the vial to minimize dust displacement.

  • Sealing and Decontamination: Cap the vial securely. Wipe down the exterior of the vial and the balance area with the 70% ethanol decontamination solution to neutralize and remove any microscopic residue. Wash hands thoroughly after removing gloves.

Spill Mitigation and Disposal Plan

In the event of a spill, immediate and calculated action is required to prevent environmental contamination and personnel exposure[3].

Step-by-Step Spill Response:

  • Isolate: Evacuate non-essential personnel from the immediate vicinity and ensure local exhaust ventilation is running at maximum capacity.

  • Contain & Neutralize: For dry powder spills, cover gently with damp paper towels to prevent dust generation. For solution spills, apply the 5% sodium bicarbonate ( NaHCO3​ ) solution to neutralize the acetic acid moiety[3]. Validation: The cessation of mild effervescence (bubbling) indicates complete neutralization.

  • Collect: Sweep the neutralized matrix using a non-sparking brush and dustpan.

  • Dispose: Transfer the waste into a designated, clearly labeled "Halogen-Free Organic Acid Waste" container. Entrust final disposal to a licensed waste disposal company in accordance with local environmental regulations.

Visualization: Hazard Mitigation Workflow

The following diagram illustrates the logical progression from hazard identification to safe execution and disposal, ensuring all engineering and PPE controls are met before handling the chemical.

G Start 2-(2-Methyl-2H-chromen-2-yl)acetic acid Handling Request Hazard Hazard Assessment (Irritant, Amphiphilic Penetration) Start->Hazard PPE Don PPE Matrix (Nitrile, Goggles, FR Coat) Hazard->PPE EngControl Verify Engineering Controls (Fume Hood Face Velocity >80 fpm) PPE->EngControl Execute Execute Protocol (Anti-static Weighing & Solubilization) EngControl->Execute Disposal Neutralization & Segregated Disposal Execute->Disposal

Logical workflow for handling 2-(2-Methyl-2H-chromen-2-yl)acetic acid safely.

Sources

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